Cas no 90418-02-3 (2(1H)-Quinoxalinethione, 1-methyl-)

2(1H)-Quinoxalinethione, 1-methyl- structure
90418-02-3 structure
Product Name:2(1H)-Quinoxalinethione, 1-methyl-
CAS No:90418-02-3
MF:C9H8N2S
MW:176.238220214844
CID:818394
PubChem ID:351426
Update Time:2025-04-19

2(1H)-Quinoxalinethione, 1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Quinoxalinethione, 1-methyl-
    • 1-methylquinoxaline-2-thione
    • NSC521689
    • NSC-521689
    • DTXSID40325901
    • 90418-02-3
    • Inchi: 1S/C9H8N2S/c1-11-8-5-3-2-4-7(8)10-6-9(11)12/h2-6H,1H3
    • InChI Key: VEPLVUFYLZGRBI-UHFFFAOYSA-N
    • SMILES: S=C1C=NC2C=CC=CC=2N1C

Computed Properties

  • Exact Mass: 176.041
  • Monoisotopic Mass: 176.041
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 47.7Ų

Experimental Properties

  • Density: 1.22
  • Boiling Point: 303.4°Cat760mmHg
  • Flash Point: 137.3°C
  • Refractive Index: 1.66
  • PSA: 49.91000
  • LogP: 2.30280
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